Cas no 2528-36-1 (Dibutyl Phenyl Phosphate)

• Product Name: Dibutyl Phenyl Phosphate
• CAS No: 2528-36-1
• MF: C₁₄H₂₃O₄P
• MW: 286.303785562515
• MDL: MFCD00438060
• CID: 264849
• PubChem ID: 17312
• Update Time: 2025-10-19

Dibutyl Phenyl Phosphate Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,dibutyl phenyl ester
• dibutyl phenyl phosphate
• Di(n-butyl) phenyl phosphate
• Dibutyl-phenyl-phosphat
• Dibutylphenylphosphate1000µg
• EINECS 219-772-7
• O,o-dibutyl-O-phenyl phosphate
• phosphoric acid dibutyl ester-phenyl ester
• Phosphorsaeure-dibutylester-phenylester
• dibutyl phenylphosphate
• dibutylphenyl phosphate
• NS00019794
• CCRIS 4604
• Q27283246
• LXX4UW7ZYD
• DIBUTYL PHENYL PHOSPHATE [HSDB]
• CHEMBL4094240
• DTXSID50873428
• BDBM50251511
• CS-0246393
• EN300-323300
• YICSVBJRVMLQNS-UHFFFAOYSA-N
• Phosphoric acid, dibutyl phenyl ester
• Z2740773338
• SCHEMBL124571
• 2528-36-1
• UNII-LXX4UW7ZYD
• dibutylphenylphosphate
• BRN 2140519
• Butyl phenyl phosphate ((BuO)2(PhO)PO)
• 4-06-00-00710 (Beilstein Handbook Reference)
• HSDB 2604
• Dibutyl Phenyl Phosphate

• MDL： MFCD00438060
• Inchi： 1S/C14H23O4P/c1-3-5-12-16-19(15,17-13-6-4-2)18-14-10-8-7-9-11-14/h7-11H,3-6,12-13H2,1-2H3
• InChI Key： YICSVBJRVMLQNS-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 286.13300
• Monoisotopic Mass: 286.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• Density: 1.076
• Boiling Point: 333.3°Cat760mmHg
• Flash Point: greater than 200° F (NTP, 1992)
• Refractive Index: 1.481
• PSA: 54.57000
• LogP: 4.80690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Dibutyl Phenyl Phosphate

Comprehensive Overview of Dibutyl Phenyl Phosphate (CAS No. 2528-36-1): Properties, Applications, and Industry Insights

Dibutyl Phenyl Phosphate (CAS No. 2528-36-1), often abbreviated as DBPP, is an organophosphate compound widely recognized for its versatility in industrial applications. This chemical is a clear, colorless to pale yellow liquid with a mild aromatic odor, making it suitable for specialized formulations. Its molecular structure combines butyl groups with a phenyl phosphate backbone, contributing to its unique physicochemical properties, including thermal stability and low volatility. As industries increasingly prioritize sustainable additives and flame retardants, DBPP has garnered attention for its balance of performance and environmental compatibility.

One of the primary uses of Dibutyl Phenyl Phosphate is as a plasticizer in polymer systems, particularly in PVC and synthetic rubber production. Its ability to enhance flexibility and durability while maintaining flame-retardant properties aligns with modern demands for fire-safe materials in construction and electronics. Recent trends show growing interest in halogen-free flame retardants, positioning DBPP as a viable alternative due to its low toxicity profile compared to traditional brominated compounds. Researchers and manufacturers are actively exploring its synergy with bio-based polymers, addressing the global push toward circular economy models.

In addition to its role in plastics, CAS No. 2528-36-1 is utilized as a lubricant additive in hydraulic fluids and industrial greases. Its high thermal stability and anti-wear characteristics make it ideal for extreme-pressure applications, such as aerospace and automotive systems. With the rise of electric vehicles (EVs), questions about high-temperature lubricants have surged in search engines, highlighting DBPP's potential in next-generation EV components. Furthermore, its compatibility with biodegradable base oils aligns with regulatory shifts toward eco-friendly lubricants.

Environmental and safety profiles are critical considerations for modern chemical applications. Dibutyl Phenyl Phosphate exhibits lower bioaccumulation risks compared to older-generation phosphate esters, a topic frequently searched in EPA compliance and REACH regulations discussions. Recent studies emphasize its hydrolysis resistance and low aquatic toxicity, supporting its use in water-based systems. However, proper handling guidelines—such as avoiding prolonged skin contact—are essential, as with many industrial chemicals. These nuances are often queried in occupational safety forums and MSDS databases.

Innovation in DBPP applications continues to evolve. For instance, its incorporation into 3D printing resins as a flame-retardant modifier addresses the booming additive manufacturing sector. Searches for non-flammable filaments and high-performance polymers have spiked, reflecting industry needs. Additionally, its role in electronic encapsulation materials—particularly for LEDs and circuit boards—resonates with the demand for safer, more efficient components in the IoT era.

From a market perspective, the global demand for Dibutyl Phenyl Phosphate is projected to grow steadily, driven by Asia-Pacific industrialization and stricter fire safety standards in North America and Europe. Analysts frequently compare DBPP with alternatives like Triphenyl Phosphate (TPP), another hot search topic, noting DBPP's superior compatibility with polar polymers. Supply chain transparency and green chemistry certifications are also emerging as key purchase criteria, influencing procurement strategies.

In summary, Dibutyl Phenyl Phosphate (CAS No. 2528-36-1) exemplifies how specialized chemicals adapt to contemporary challenges. Its multifunctionality—spanning flame retardancy, plasticization, and lubrication—coupled with evolving regulatory and sustainability frameworks, ensures its relevance across industries. As research advances, expect further optimization of its formulations to meet the dual goals of performance excellence and environmental stewardship.